Unveiling the Genotoxic Profile of α-Hydroxyl N-Nitroso-Enalapril: A Technical Guide
Unveiling the Genotoxic Profile of α-Hydroxyl N-Nitroso-Enalapril: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the current scientific understanding of the genotoxicity of N-nitroso-enalapril, with a specific focus on its α-hydroxyl metabolite. N-nitroso-enalapril is a potential nitrosamine (B1359907) impurity in enalapril (B1671234), an angiotensin-converting enzyme (ACE) inhibitor widely used in the management of hypertension and heart failure. The presence of nitrosamine impurities in pharmaceutical products is a significant concern for regulatory bodies and manufacturers due to their potential carcinogenic properties. This document summarizes the available quantitative data, details relevant experimental protocols, and visualizes the key metabolic pathways to support risk assessment and future research in this area.
Executive Summary
Current evidence suggests that N-nitroso-enalapril is not mutagenic in the bacterial reverse mutation (Ames) test. This lack of genotoxicity is attributed to the steric hindrance provided by the bulky structure of the enalapril molecule, which is thought to inhibit the metabolic activation necessary for nitrosamines to exert their DNA-damaging effects. While direct genotoxicity data for the α-hydroxyl metabolite of N-nitroso-enalapril is not currently available in the public domain, the metabolic pathway of α-hydroxylation is the primary mechanism for the activation of many nitrosamines to genotoxic species. Therefore, the potential for this metabolite to be genotoxic warrants careful consideration. This guide provides the foundational knowledge and experimental frameworks necessary to further investigate the genotoxic risk of N-nitroso-enalapril and its metabolites.
Data Presentation: Genotoxicity of N-Nitroso-Enalapril
To date, the publicly available genotoxicity data for N-nitroso-enalapril is limited to the Ames test. The results from a key study are summarized below.
Table 1: Ames Assay Results for N-Nitroso-Enalapril
| Test Strain | Metabolic Activation (S9) | Concentration Range Tested (µ g/plate ) | Result |
| TA98 | Without S9 | 10 - 5000 | Negative |
| TA98 | With 10% Rat Liver S9 | 10 - 5000 | Negative |
| TA98 | With 10% Hamster Liver S9 | 10 - 5000 | Negative |
| TA100 | Without S9 | 10 - 5000 | Negative |
| TA100 | With 10% Rat Liver S9 | 10 - 5000 | Negative |
| TA100 | With 10% Hamster Liver S9 | 10 - 5000 | Negative |
| TA1535 | Without S9 | 10 - 5000 | Negative |
| TA1535 | With 10% Rat Liver S9 | 10 - 5000 | Negative |
| TA1535 | With 10% Hamster Liver S9 | 10 - 5000 | Negative |
| TA1537 | Without S9 | 10 - 5000 | Negative |
| TA1537 | With 10% Rat Liver S9 | 10 - 5000 | Negative |
| TA1537 | With 10% Hamster Liver S9 | 10 - 5000 | Negative |
| WP2 uvrA pKM101 | Without S9 | 10 - 5000 | Negative |
| WP2 uvrA pKM101 | With 10% Rat Liver S9 | 10 - 5000 | Negative |
| WP2 uvrA pKM101 | With 10% Hamster Liver S9 | 10 - 5000 | Negative |
Data sourced from a study on nitrosamine impurities in ACE inhibitors.[1]
Note: No quantitative data for micronucleus assays or other in vivo genotoxicity studies for N-nitroso-enalapril or its α-hydroxyl metabolite have been identified in the reviewed literature.
Metabolic Activation and Genotoxic Mechanism
The primary mechanism for the genotoxicity of many nitrosamines involves metabolic activation by cytochrome P450 (CYP) enzymes through α-hydroxylation.[2] This process is a critical rate-limiting step that transforms the relatively stable nitrosamine into a highly reactive electrophilic species.[3]
The proposed metabolic activation pathway for N-nitroso-enalapril leading to a potentially genotoxic α-hydroxyl metabolite is as follows:
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α-Hydroxylation: The initial and crucial step is the hydroxylation of the carbon atom adjacent (in the α-position) to the N-nitroso group. This reaction is catalyzed by CYP enzymes in the liver.
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Formation of an Unstable Intermediate: The resulting α-hydroxyl N-nitroso-enalapril is an unstable intermediate.
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Generation of a Diazonium Ion: This intermediate spontaneously decomposes to form a highly reactive diazonium ion.
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DNA Adduct Formation: The electrophilic diazonium ion can then react with nucleophilic sites in DNA, forming DNA adducts. These adducts can lead to mutations during DNA replication if not repaired, which is the basis of the genotoxic and carcinogenic potential of nitrosamines.[4][5]
While this is the generally accepted pathway for nitrosamine-induced genotoxicity, studies on N-nitroso derivatives of other ACE inhibitors, such as ramipril (B1678797) and quinapril, have shown them to be non-genotoxic in vivo.[6][7] This has been attributed to steric hindrance around the α-carbons, which may inhibit the initial CYP-mediated hydroxylation. Given the structural similarity, it is plausible that N-nitroso-enalapril follows a similar pattern of low to no genotoxic potential. However, without direct experimental evidence on its α-hydroxyl metabolite, this remains a hypothesis.
Experimental Protocols
Detailed methodologies are crucial for the accurate assessment of genotoxicity. The following are detailed protocols for the enhanced Ames test and the in vivo micronucleus assay, which are standard assays for evaluating the genotoxic potential of nitrosamine impurities.
Enhanced Bacterial Reverse Mutation (Ames) Test for Nitrosamines
This protocol is based on the recommendations from regulatory agencies for testing N-nitrosamine impurities to enhance the sensitivity of the assay.[8][9]
1. Materials:
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Test Strains: Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and Escherichia coli strain WP2 uvrA (pKM101).
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Metabolic Activation System: Aroclor 1254-induced rat and hamster liver S9 fraction and cofactor-I solution (NADP, G6P).
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Media: Nutrient broth, minimal glucose agar (B569324) plates, and top agar.
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Test Compound: N-nitroso-enalapril and/or its α-hydroxyl metabolite, dissolved in a suitable solvent (e.g., DMSO or water).
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Controls: Negative control (solvent), positive controls without S9 activation (e.g., sodium azide (B81097) for TA100/TA1535, 2-nitrofluorene (B1194847) for TA98), and positive controls with S9 activation (e.g., 2-aminoanthracene (B165279) for all strains).
2. Procedure:
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Pre-incubation Method:
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To a sterile tube, add 0.1 mL of an overnight bacterial culture, 0.05 mL of the test compound solution at various concentrations, and 0.5 mL of S9 mix (or phosphate (B84403) buffer for tests without metabolic activation).
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Incubate the mixture at 37°C for 20-30 minutes with gentle shaking.
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After incubation, add 2 mL of molten top agar (containing biotin (B1667282) and histidine/tryptophan as required) and vortex briefly.
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Pour the mixture onto minimal glucose agar plates and allow it to solidify.
-
-
Incubation: Incubate the plates at 37°C for 48-72 hours.
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Scoring: Count the number of revertant colonies on each plate. A positive result is defined as a dose-dependent increase in the number of revertant colonies that is at least twice the background count.
In Vivo Rodent Micronucleus Assay
This protocol provides a general framework for assessing the in vivo genotoxicity of a test compound.
1. Animals:
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Young adult male and female rodents (e.g., Sprague-Dawley rats or CD-1 mice).
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Animals should be acclimatized for at least one week before the study.
2. Administration of Test Compound:
-
The test compound is typically administered via oral gavage or intraperitoneal injection.
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At least three dose levels, plus a negative (vehicle) control and a positive control (e.g., cyclophosphamide), should be used.
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The highest dose should be the maximum tolerated dose (MTD) or a limit dose (e.g., 2000 mg/kg).
-
Animals are typically dosed once or over a short period (e.g., daily for 2-3 days).
3. Sample Collection:
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Bone marrow is collected from the femur 24 and 48 hours after the final dose.
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Peripheral blood can also be collected to assess micronucleated reticulocytes.
4. Slide Preparation and Analysis:
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Bone marrow cells are flushed from the femur, and a cell suspension is prepared.
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Smears are made on glass slides, air-dried, and stained with a suitable dye (e.g., Giemsa, acridine (B1665455) orange).
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At least 2000 polychromatic erythrocytes (PCEs) per animal are scored for the presence of micronuclei.
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The ratio of PCEs to normochromatic erythrocytes (NCEs) is also determined to assess bone marrow toxicity.
5. Data Analysis:
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The frequency of micronucleated PCEs is calculated for each animal.
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Statistical analysis (e.g., ANOVA followed by Dunnett's test) is performed to compare the treated groups with the negative control group.
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A significant, dose-dependent increase in the frequency of micronucleated PCEs indicates a positive result.
Visualizations: Pathways and Workflows
Diagrams created using Graphviz (DOT language) to illustrate key concepts.
Caption: Proposed metabolic activation pathway for N-nitroso-enalapril.
Caption: A typical workflow for assessing the genotoxicity of a nitrosamine impurity.
References
- 1. researchgate.net [researchgate.net]
- 2. An Enhanced Metabolization Protocol for In Vitro Genotoxicity Assessment of N‐Nitrosamines in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
- 3. chemrxiv.org [chemrxiv.org]
- 4. Mutagenesis by N-nitroso compounds: relationships to DNA adducts, DNA repair, and mutational efficiencies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. hesiglobal.org [hesiglobal.org]
- 6. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Evaluation of the nitrosamine impurities of ACE inhibitors using computational, in vitro, and in vivo methods demonstrate no genotoxic potential -Pub - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]
- 8. ema.europa.eu [ema.europa.eu]
- 9. Optimizing the detection of N-nitrosamine mutagenicity in the Ames test - PMC [pmc.ncbi.nlm.nih.gov]
